1-(4-Ethynyl-4-hydroxypiperidin-1-yl)ethan-1-one
Cat. No. B8521489
M. Wt: 167.20 g/mol
InChI Key: OOZRNMNMRPNODJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[C:9]([CH3:10])(=[O:11])[N:12]1[CH2:13][CH2:14][C:15](=[O:18])[CH2:16][CH2:17]1.[CH2:21]1[O:22][CH2:23][CH2:24][CH2:25]1.[CH3:33][OH:34].[CH:26]([Cl:27])([Cl:28])[Cl:29].[CH:7]#[CH:8].[Cl-:19].[Cl:30][CH2:31][Cl:32].[NH3:1].[NH4+:20].[Na:6].[O-:2][N+:3](=[O:4])[O-:5]>>[C:7](#[CH:8])[C:15]1([OH:18])[CH2:14][CH2:13][N:12]([C:9]([CH3:10])=[O:11])[CH2:17][CH2:16]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)N1CCC(=O)CC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClC(Cl)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C#C
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Cl-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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N
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[NH4+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C#CC1(O)CCN(C(C)=O)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
